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Compound of Interest

Compound Name: gamma-Cyhalothrin

Cat. No.: B044037

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profile and risk
assessment of gamma-cyhalothrin, a potent synthetic pyrethroid insecticide. The information
is curated for researchers, scientists, and professionals involved in drug development and
safety assessment.

Executive Summary

Gamma-cyhalothrin is a broad-spectrum Type Il pyrethroid insecticide, valued for its high
efficacy against a wide range of agricultural and public health pests.[1] As the most biologically
active isomer of cyhalothrin, its toxicological properties are of significant interest.[1] The
primary mechanism of action involves the disruption of nerve function by prolonging the
opening of voltage-gated sodium channels in neurons.[2] This leads to hyperexcitability,
paralysis, and eventual death of the target insect. While effective as an insecticide, gamma-
cyhalothrin also presents toxicological risks to non-target organisms, including mammals. Its
high mammalian toxicity necessitates a thorough understanding of its pharmacokinetic and
toxicodynamic properties for accurate risk assessment.[1] This guide summarizes key
toxicological data, details experimental protocols for its assessment, and outlines the risk
assessment framework for this important compound.

Toxicological Profile
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The toxicological profile of gamma-cyhalothrin is characterized by its neurotoxic effects, which
are a hallmark of pyrethroid insecticides. The data presented here is a synthesis of studies on
gamma-cyhalothrin and its closely related isomers, lambda-cyhalothrin and cyhalothrin, as
the toxicological database for gamma-cyhalothrin often leverages data from these related
compounds.[3]

Mechanism of Action

Gamma-cyhalothrin's primary mode of action is the modulation of voltage-gated sodium
channels in the nervous system.[2] By binding to a specific site on the alpha-subunit of these
channels, it slows both the activation and inactivation kinetics, leading to a persistent influx of
sodium ions.[2] This sustained depolarization results in repetitive neuronal firing, leading to the
characteristic symptoms of pyrethroid poisoning, including tremors, convulsions, and paralysis.

[4]

3-Phenoxybenzoic Acid

Conjugation

Gamma-Cyhalothrin

cis-3-(Z-2-chloro-3,3,3-trfluoroprop-1-enyl)
-2,2-dimethylcyclopropanecarboxylic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile and Risk Assessment of Gamma-
Cyhalothrin: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044037#toxicological-profile-and-risk-assessment-of-
gamma-cyhalothrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.nib.si/eng/images/stories/novice/bacterial.pdf
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.benchchem.com/product/b044037#toxicological-profile-and-risk-assessment-of-gamma-cyhalothrin
https://www.benchchem.com/product/b044037#toxicological-profile-and-risk-assessment-of-gamma-cyhalothrin
https://www.benchchem.com/product/b044037#toxicological-profile-and-risk-assessment-of-gamma-cyhalothrin
https://www.benchchem.com/product/b044037#toxicological-profile-and-risk-assessment-of-gamma-cyhalothrin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044037?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

